N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-(p-tolyl)methanesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C22H26N2O4S/c1-5-12-24-19-13-18(10-11-20(19)28-15-22(3,4)21(24)25)23-29(26,27)14-17-8-6-16(2)7-9-17/h5-11,13,23H,1,12,14-15H2,2-4H3
• InChI Key: AKKVAOPWUDXMGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC=C)(C)C
• Molecular Formula: C22H26N2O4S
• Molecular Weight: 414.5 g/mol
• CAS No.: 922002-91-3

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-1-(p-tolyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H26N2O4S and its molecular weight is 414.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Benzimidazole-tethered oxazepine heterocyclic hybrids, related to the queried compound, have been synthesized and analyzed using X-ray diffraction and DFT studies. These compounds demonstrate potential in nonlinear optical (NLO) applications due to their interesting photophysical properties (Almansour et al., 2016).

Novel Polycyclic Systems

• Research on dibenzo[b,e][1,4]diazepines, which are structurally similar to the queried compound, has led to the creation of novel fused pentacyclic systems. These compounds have been structurally characterized by X-ray diffraction, highlighting their potential in developing new chemical frameworks (Ukhin et al., 2011).

Photophysical Properties

• Studies on dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a compound related to the queried chemical, reveal strong blue emission in dichloromethane, indicating potential in photophysical applications (Petrovskii et al., 2017).

Chemoselectivity and Reactivity Studies

• Investigations into the chemoselectivity and reactivity of related compounds, such as 2,7-dimethyl-3-thioxo-3,4,5,6-tetrahydro-2H-[1,2,4]triazepin-5-one, have provided insights into the molecular behavior of such chemicals, which could be relevant for the queried compound (Azzouzi et al., 2005).

Stereocontrol in Tropos Dibenz[c,e]azepines

• Research into axial stereocontrol in tropos dibenz[c,e]azepines, closely related to the queried compound, offers insights into how substituent effects might be exploited in new designs of bridged biaryl ligands (Balgobin et al., 2017).

Asymmetric Allylation

• Studies on asymmetric allylation reactions of dibenzo[b,f][1,4]oxazepines, structurally related to the queried compound, highlight their potential in creating chiral nitrogen-containing heterocycle structures (Cai et al., 2020).